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Introduction

Trehalose, a hon-reducing disaccharide composed of two glucose units, plays a vital role in the
metabolism and survival of a wide range of organisms, from bacteria and yeast to plants and
invertebrates. Its unique chemical properties and involvement in crucial biological processes
have made it a subject of intense research. The use of radiolabeled trehalose, specifically with
Carbon-14 (*4C), provides a powerful tool to investigate the intricacies of carbohydrate uptake,
transport, and metabolic fate within cellular systems. This technical guide offers an in-depth
exploration of the application of Trehalose C14 as a probe, providing researchers with the
necessary knowledge to design and execute robust experiments for studying carbohydrate
uptake pathways.

Quantitative Data on Trehalose Transport

The kinetic parameters of trehalose transport, such as the Michaelis constant (Km) and
maximum velocity (Vmax), are crucial for characterizing transporter proteins and understanding
the efficiency of trehalose uptake. While comprehensive data across a wide variety of cell types
is still an active area of research, studies on specific organisms provide valuable insights.
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. Vmax
Organism/C .
T Transporter Substrate Km (mM) (pmol/min Reference
e e
o per oocyte)
Anopheles
) TRET1 Trehalose 45.74 + 3.58 Not Reported  [1]
gambiae
Bombyx mori  TRET1 Trehalose 71.58 £6.45 Not Reported  [1]
Apis mellifera  TRET1 Trehalose 9.42 +2.37 Not Reported  [1]
Drosophila
TRET1 Trehalose 10.94 £ 7.70 Not Reported  [1]
melanogaster
Polypedilum
) TRET1 Trehalose 1145+ 27.9 522.9+51.6 [2]
vanderplanki
Glioblastoma
U373-MG Not Specified  Trehalose Not Reported  Not Reported  [3]
cells

Note: The Vmax values for the insect TRET1 transporters were not explicitly stated in the

provided reference. The data for glioblastoma cells indicates trehalose uptake but does not

provide specific kinetic parameters.

Experimental Protocols

The following are detailed methodologies for conducting *#C-trehalose uptake experiments.

These protocols are based on established techniques for radiolabeled substrate uptake assays

and can be adapted for specific cell types and experimental questions.

Protocol 1: **C-Trehalose Uptake Assay in Adherent

Mammalian Cells

Materials:

¢ Adherent mammalian cells of interest

e Cell culture medium and supplements
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e Phosphate-buffered saline (PBS), ice-cold

o Uptake buffer (e.g., Krebs-Ringer-HEPES buffer)

o 14C-Trehalose (specific activity to be determined based on experimental needs)
o Unlabeled trehalose (for competition experiments)

o Cell lysis buffer (e.g., 0.1 M NaOH with 1% SDS)

« Scintillation cocktall

« Scintillation vials

e Liquid scintillation counter

o Multi-well cell culture plates (e.g., 24-well)

Procedure:

o Cell Seeding: Seed cells in multi-well plates at a density that allows them to reach 80-90%
confluency on the day of the experiment.

o Cell Culture: Culture cells under standard conditions (e.g., 37°C, 5% COz).
o Preparation for Uptake:

o On the day of the experiment, aspirate the culture medium.

o Wash the cells twice with ice-cold PBS to remove residual medium.

o Pre-incubate the cells with uptake buffer for 15-30 minutes at 37°C to allow them to
equilibrate.

o Uptake Initiation:

o Prepare the uptake solution containing **C-trehalose at the desired final concentration in
pre-warmed uptake buffer. For competition experiments, also prepare solutions with a high
concentration of unlabeled trehalose.
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o Aspirate the pre-incubation buffer and add the 1*C-trehalose uptake solution to each well
to initiate the uptake.

 Incubation: Incubate the cells for a predetermined time course (e.g., 1, 5, 15, 30, 60 minutes)
at 37°C.

o Uptake Termination and Washing:
o To stop the uptake, rapidly aspirate the uptake solution.

o Immediately wash the cells three times with ice-cold PBS to remove extracellular 4C-
trehalose.

e Cell Lysis:

o Add cell lysis buffer to each well and incubate for at least 30 minutes at room temperature
to ensure complete lysis.

 Scintillation Counting:

o Transfer the cell lysate from each well to a scintillation vial.

o Add an appropriate volume of scintillation cocktail to each vial.

o Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.
e Data Analysis:

o Normalize the CPM values to the protein concentration of each well (determined by a
separate protein assay, e.g., BCA assay) or to the cell number.

o Plot the uptake of 14C-trehalose over time.

o For kinetic studies, perform the assay with varying concentrations of *C-trehalose to
determine Km and Vmax values.

Protocol 2: *4C-Trehalose Uptake Assay in Suspension
Cells (e.g., Yeast)
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Materials:
e Suspension cells (e.g., yeast strain of interest)
e Growth medium
e Washing buffer (e.g., ice-cold PBS or appropriate buffer for the cell type)
o Uptake buffer
e 14C-Trehalose
e Unlabeled trehalose
e Microcentrifuge tubes
« Filtration apparatus with glass fiber filters
 Scintillation vials and cocktalil
e Liquid scintillation counter
Procedure:
e Cell Culture: Grow cells in liquid culture to the desired growth phase (e.g., mid-log phase).
e Cell Harvesting and Washing:
o Harvest the cells by centrifugation.
o Wash the cell pellet twice with ice-cold washing buffer to remove residual medium.
o Cell Resuspension: Resuspend the cell pellet in uptake buffer to a known cell density.

e Pre-incubation: Pre-incubate the cell suspension at the desired temperature (e.g., 30°C for
yeast) for 10-15 minutes.

o Uptake Initiation:
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o Add #C-trehalose to the cell suspension to the final desired concentration.

 Incubation: Incubate the cell suspension with gentle agitation for a defined time course.
o Uptake Termination and Filtration:

o At each time point, take an aliquot of the cell suspension and rapidly filter it through a
glass fiber filter using a vacuum filtration apparatus.

o Immediately wash the filter with a large volume of ice-cold washing buffer to remove
extracellular 1*C-trehalose.

 Scintillation Counting:
o Place the filter in a scintillation vial.
o Add scintillation cocktail and measure the radioactivity.
o Data Analysis:
o Normalize the CPM values to the number of cells in the aliquot.
o Analyze the data as described for adherent cells.

Signaling Pathways and Experimental Workflows

The uptake and metabolism of trehalose are intricately linked to cellular signaling pathways
that regulate growth, stress response, and energy homeostasis. Visualizing these pathways
and the experimental workflows to study them is crucial for a comprehensive understanding.

Trehalose Biosynthesis and Signaling in Yeast
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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